2-(3-bromobenzyl)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 2-[(3-bromophenyl)methyl]-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C19H15BrN4O/c1-13-5-7-15(8-6-13)17-9-10-18-22-23(19(25)24(18)21-17)12-14-3-2-4-16(20)11-14/h2-11H,12H2,1H3
• InChI Key: NPTNIELBXZAJRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC4=CC(=CC=C4)Br)C=C2
• Molecular Formula: C19H15BrN4O
• Molecular Weight: 395.3 g/mol

Description

2-(3-bromobenzyl)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one is a novel compound with potential applications in scientific research.

Scientific Research Applications

Heterocyclic Compounds and Their Applications

Heterocyclic compounds, especially those incorporating [1,2,4]triazolo and pyridazine rings, are of significant interest in medicinal chemistry due to their diverse pharmaceutical properties. Research has shown that these compounds possess considerable chemical and pharmacological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects.

• Chemical Synthesis and Biological Activities : Novel pyrazolo and triazolo derivatives have been synthesized, showing potential for considerable chemical and pharmacological activities. These activities range from antimicrobial to anticonvulsant, highlighting the versatility of heterocyclic compounds in drug development (Al-Afaleq & Abubshait, 2001), (Kelley et al., 1995).

• Antimicrobial Applications : The development of new heterocyclic compounds has led to the synthesis of derivatives with significant antimicrobial activities. These compounds have been tested against various bacterial and fungal strains, demonstrating their potential as antimicrobial agents (Prasanna Kumara et al., 2013), (Abunada et al., 2008).

• Antioxidant and Anticholinergic Activities : Research into the synthesis of biologically active bromophenols has uncovered their potent antioxidant and anticholinergic activities. These findings suggest potential therapeutic applications for neurodegenerative disorders and conditions requiring antioxidant support (Rezai et al., 2018).

• Anticonvulsant Properties : The synthesis and testing of triazolo and pyrazolo derivatives for anticonvulsant activity have provided valuable insights into the design of new compounds for epilepsy treatment. These studies have identified several compounds with potent activity against electroshock-induced seizures in animal models, indicating their potential in anticonvulsant drug development (Kelley et al., 1995).